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Compound of Interest

methyl 5-acetyl-4-iodo-1H-pyrrole-
Compound Name:
2-carboxylate

Cat. No.: B1443654

A Note to the Researcher: The compound corresponding to CAS number 1407516-41-9 is
identified as methyl 5-acetyl-4-iodo-1H-pyrrole-2-carboxylate. An extensive search of
publicly available scientific literature and databases reveals that this specific molecule is a
discrete chemical entity, likely synthesized as a building block or intermediate for further
chemical synthesis. However, there is a significant lack of in-depth technical data regarding its
specific biological uses, mechanism of action, and established experimental protocols.

This guide has been structured to provide the available factual information on this compound
while maintaining the highest degree of scientific integrity. In lieu of specific data, this document
will also offer insights into the broader class of substituted pyrroles to provide a valuable
context for researchers, scientists, and drug development professionals.

Core Compound Identification and Properties

The fundamental properties of methyl 5-acetyl-4-iodo-1H-pyrrole-2-carboxylate are
summarized below. This information is typically found in chemical supplier catalogs and
databases.
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Property Value Source

CAS Number 1407516-41-9 [1]

] methyl 5-acetyl-4-iodo-1H-
Chemical Name [1]
pyrrole-2-carboxylate

Molecular Formula CsHsINOs3 N/A
Molecular Weight 293.06 g/mol N/A
Purity >95% [1]
MDL Number MFCD22573513 [1]

Note: Detailed experimental properties such as melting point, boiling point, and solubility for
this specific compound are not readily available in the searched literature.

Contextual Scientific Background: The Significance
of the Substituted Pyrrole Scaffold

While specific applications for methyl 5-acetyl-4-iodo-1H-pyrrole-2-carboxylate are not
documented, its structural backbone—the substituted pyrrole ring—is of profound importance
in medicinal chemistry and drug discovery.

Pyrrole is a fundamental five-membered aromatic heterocycle that serves as a core structural
motif in a vast array of biologically active compounds.[2] Its derivatives are known to possess a
wide spectrum of pharmacological activities, including antibacterial, antiviral, anticancer, and
anti-inflammatory properties.[2][3] Several commercially available drugs feature the pyrrole
moiety, underscoring its utility as a pharmacophore.[2]

The Role of Halogenation

The presence of a halogen atom, in this case, iodine, on the pyrrole ring is a key structural
feature. Halogenation is a common strategy in medicinal chemistry to modulate a molecule's
pharmacokinetic and pharmacodynamic properties. Halogenated marine natural products, for
instance, which include many pyrrole-based compounds, are known for a wide range of
biological activities such as antibacterial, antifungal, and antitumor effects.[4][5][6] The
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introduction of a halogen can influence factors like lipophilicity, metabolic stability, and binding
affinity to biological targets.[5] The reactivity of pyrroles towards electrophilic halogenation
makes the synthesis of such compounds a subject of interest.[5]

Potential Research Applications: An Outlook

Given its structure as a substituted and halogenated pyrrole, methyl 5-acetyl-4-iodo-1H-
pyrrole-2-carboxylate is best categorized as a chemical intermediate or a building block for
organic synthesis. Its potential utility for a research audience lies in its application in the
synthesis of more complex molecules for various research purposes, including:

o Fragment-Based Drug Discovery: This molecule could serve as a fragment for screening
against various biological targets.

o Combinatorial Chemistry: It can be used as a scaffold to generate libraries of related
compounds for high-throughput screening.

o Synthesis of Bioactive Molecules: The functional groups present (ester, acetyl, iodo) offer
multiple points for chemical modification to build analogs of known bioactive pyrroles.[7][8]

General Synthetic Approaches for Substituted
Pyrroles

Specific synthesis protocols for CAS 1407516-41-9 are not publicly detailed. However, the
synthesis of substituted pyrroles is a well-established field in organic chemistry. General
methods that could be adapted for this or similar structures include the Paal-Knorr pyrrole
synthesis, which involves the condensation of a 1,4-dicarbonyl compound with an amine.[9]
Various modern synthetic methods also exist for creating polysubstituted pyrroles, often
employing metal catalysts to form the heterocyclic ring.[9][10][11]

The diagram below illustrates a generalized concept for the synthesis of a substituted pyrrole,
highlighting the key bond-forming reactions.
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Caption: Generalized workflow for Paal-Knorr pyrrole synthesis.
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Data Unavailability and Scientific Integrity

The core requirements for this guide include in-depth details on uses, mechanisms, and
experimental protocols. It is crucial to state that for CAS 1407516-41-9, this information is not
present in the available scientific literature. To uphold the principles of scientific integrity and
avoid the generation of unsubstantiated or "hallucinated" data, no signaling pathways, specific
experimental workflows, or detailed protocols for this compound can be provided.

The creation of such materials would be speculative and could misdirect valuable research
efforts. It is recommended that any researcher intending to work with this compound perform
initial small-scale experiments to determine its properties and potential applications empirically.

Safety and Handling

A specific Safety Data Sheet (SDS) for methyl 5-acetyl-4-iodo-1H-pyrrole-2-carboxylate was
not found. However, as with any laboratory chemical of unknown toxicity, stringent safety
precautions should be followed:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.

o Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 1407516-
41-9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1443654+#cas-number-1407516-41-9-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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